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Compound of Interest

Compound Name: DL-Cycloserine-15N,d3

Cat. No.: B565397

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling DL-Cycloserine-15N,d3. The following procedural
guidance outlines personal protective equipment (PPE) requirements, operational handling,
and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling DL-Cycloserine-15N,d3, which is considered a potent pharmaceutical
compound, a comprehensive approach to personal protection is necessary. The following table
summarizes the required PPE.
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Body Part

Required PPE

Specifications and
Remarks

Respiratory

Respirator (N95 or higher)

A respirator is recommended,
especially when handling the
powder form to prevent
inhalation.[1][2] Surgical
masks do not offer adequate
protection from drug exposure.
[1] For highly potent
compounds, a powered air-
purifying respirator (PAPR)

may be necessary.[3][4]

Hands

Double Gloves

Wear two pairs of disposable,

chemical-resistant gloves.

Eyes

Safety Goggles or Face Shield

Use appropriate protective
eyeglasses or chemical safety
goggles.[5] A face shield can

offer full facial protection.[1]

Body

Long-sleeved Laboratory Coat

or Gown

A disposable, long-sleeved
gown that closes in the back is
required.[1] For handling highly
potent active pharmaceutical
ingredients (HPAPI), protective
garments made of materials

like Tyvek® are recommended.

[6]

Feet

Closed-toe Shoes and Shoe

Covers

Slip-resistant shoe covers

should be worn over footwear.

[1]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to maintain the integrity of DL-

Cycloserine-15N,d3 and ensure personnel safety.
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Step-by-Step Handling Protocol:

o Preparation: Before handling, ensure all required PPE is donned correctly. Prepare the
workspace by covering surfaces with absorbent, disposable liners.

» Weighing and Aliquoting: Conduct all manipulations of the powdered compound within a
certified chemical fume hood or a glove box to minimize inhalation exposure.[3]

e Solution Preparation: When dissolving the compound, add the solvent slowly to the powder
to avoid splashing.

o Post-handling: After handling, wipe down all surfaces with an appropriate cleaning agent.
Remove and dispose of PPE in the designated waste stream. Wash hands thoroughly with
soap and water.

Storage:

o Store DL-Cycloserine-15N,d3 in a tightly sealed container in a cool, dry, and well-ventilated
area.[7][8]

¢ Itis recommended to store the compound refrigerated.[5]

o Keep away from strong oxidizing agents.[5]

Disposal Plan

The disposal of DL-Cycloserine-15N,d3 and associated waste must comply with local, state,
and federal regulations.

e Compound Disposal: Unused or waste DL-Cycloserine-15N,d3 should be disposed of as
chemical waste. Consult with your institution's environmental health and safety (EHS) office
for specific procedures. Do not empty into drains.[9][10]

« |sotope-Specific Disposal: Since Nitrogen-15 and Deuterium are stable, non-radioactive
isotopes, no special precautions beyond standard chemical waste protocols are required for
their disposal.[11][12]
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o Contaminated Materials: All disposable materials that have come into contact with DL-
Cycloserine-15N,d3, such as gloves, absorbent liners, and pipette tips, should be collected
in a designated hazardous waste container and disposed of according to institutional
guidelines.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for safely handling DL-Cycloserine-15N,d3 in a
laboratory setting.
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Safe handling workflow for DL-Cycloserine-15N,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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